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Compound of Interest

Compound Name: 4-Formylpyridine-2-carbonitrile

Cat. No.: B154140

Solubility Profile of 4-Formylpyridine-2-carbonitrile:
A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the predicted solubility of 4-
Formylpyridine-2-carbonitrile (CAS No. 131747-70-1) in common laboratory solvents. Due to
the limited availability of public quantitative solubility data for this compound, this document
outlines a detailed experimental protocol for determining its solubility profile. The guide is
intended for researchers, scientists, and professionals in drug development who require an
understanding of the solubility characteristics of this molecule for applications in synthesis,
formulation, and biological screening.

Introduction to 4-Formylpyridine-2-carbonitrile

4-Formylpyridine-2-carbonitrile is a substituted pyridine derivative with the molecular formula
C7HaN20.[1][2][3][4][5] Its structure incorporates a pyridine ring, a formyl group at position 4,
and a nitrile group at position 2. These functional groups are expected to significantly influence
its physicochemical properties, including its solubility in various media. Understanding the
solubility of this compound is crucial for a wide range of applications, from selecting appropriate
solvents for chemical reactions and purification to developing suitable formulations for drug
delivery and biological assays.
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Chemical Structure:

Caption: Workflow for Quantitative Solubility Determination.

Conclusion

While specific experimental data for the solubility of 4-Formylpyridine-2-carbonitrile is not
readily available in the public domain, its molecular structure suggests a preference for polar
aprotic and polar protic solvents. This technical guide provides a robust framework for
researchers to experimentally determine the solubility profile of this compound. The outlined
protocols for both qualitative and quantitative analysis will enable the generation of reliable
data, which is essential for advancing research and development activities involving 4-
Formylpyridine-2-carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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